Cas no 28580-39-4 (Cucurbitacin I)

• Product Name: Cucurbitacin I
• CAS No: 28580-39-4
• MF: C₃₀H₄₂O₇
• MW: 514.65029001236
• CID: 1995409
• PubChem ID: 5281321
• Update Time: 2025-04-21

Cucurbitacin I Chemical and Physical Properties

Names and Identifiers

• Cucurbitacin I
• Elatericin B
• C08800
• CS-5431
• CHEBI:3947
• NSC-112167
• 2222-07-3
• EINECS 218-736-8
• Elatericin B; JSI-124; NSC-521777
• NSC521777
• UNII-SHQ47990PH
• CUCURBITACCINE (I)
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)-
• 28580-39-4
• 2,16,20,25-Terahydroxycucurbita-1,5,23-triene-3,11,22-trione - Iberis umbellata (candytuft)
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)-(VAN)
• 2,16?,20,25-Tetrahydroxy-9-methyl-19-nor-9?,10?-lanosta-1,5,23-triene-3,11,22-trione;Elatericin B
• 2,16alpha,20,25-Tetrahydroxy-9beta-methyl-10alpha-19-norlanosta-1,5,23(E)-triene-3,11,22-trione
• (4R,9beta,16alpha,23E)-2,16,20,25-tetrahydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-2,5,23-triene-1,11,22-trione
• CHEMBL387737
• 19-Nor-9-beta,10-alpha-lanosta-1,5,23-triene-3,11,22-trione, 9-methyl-2,16,20,25-tetrahydroxy-
• MLS002702902
• HY-N1405
• 1,2-Dehydroelatericin A
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)- (VAN)
• JSI124
• SCHEMBL15914446
• LMST01010110
• NISPVUDLMHQFRQ-MKIKIEMVSA-N
• JSI 124
• DTXSID501015546
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9.beta.,10.alpha.,16.alpha.,23E)-
• 19-Norlanosta-1,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9.beta.,10.alpha.,16.alpha.)- (VA
• Cucurbitacin I (Elatericin B)
• 19-nor-9.beta.,5,23-triene-3,11,22-trione, 9-methyl-2,16,20,25-tetrahydroxy-
• (8S,9R,10R,13R,14S,16R,17R)-17-((E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl)-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta(a)phenanthrene-3,11-dione
• DTXCID501473809
• Q27106265
• NSC 112167
• SCHEMBL2523066
• F85354
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)-(VAN) (9CI)
• HY-N1405R
• GLXC-10147
• Cucurbitacin I - Bio-X trade mark
• 2,16a,20,25-Tetrahydroxy-9-methyl-19-Nor-9b,10a-lanosta-1,5,23-triene-3,11,22-trione;Elatericin B
• BC300056
• FC64989
• Cucurbitacin I (Standard)
• AKOS024456675
• (8S,9R,10R,13R,14S,16R,17R)-17-[(E,1R)-1,5-dihydroxy-1,5-dimethyl-2-oxo-hex-3-enyl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
• JSI-124
• NSC-521777
• MS-29560
• XT170627
• Elatericin B;JSI-124;NSC-521777
• 19-NORLANOSTA-1,5,23-TRIENE-3,11,22-TRIONE, 2,16,20,25-TETRAHYDROXY-9-METHYL-, (9BETA,10ALPHA,16ALPHA,23E)-
• SHQ47990PH
• NSC 521777
• NSC112167
• NCGC00388208-02
• (8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
• Cucurbitacine (I)

• Inchi： 1S/C30H42O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,11-13,17,19-20,23,31-32,36-37H,10,14-15H2,1-8H3/b12-11+/t17-,19-,20+,23+,27+,28-,29+,30+/m1/s1
• InChI Key： NISPVUDLMHQFRQ-MKIKIEMVSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C(C(=C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)O)=O)(C)O)=O)O)=O

Computed Properties

• Exact Mass: 514.29305367Da
• Monoisotopic Mass: 514.29305367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 132Ų